Cas no 2171516-67-7 (9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane)

9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane structure
2171516-67-7 structure
Product Name:9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane
CAS No:2171516-67-7
MF:C11H21NO2
MW:199.28994345665
CID:5774728
PubChem ID:165841540
Update Time:2023-11-25

9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

    • 9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane
    • 2171516-67-7
    • EN300-1641407
    • 9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane
    • Inchi: 1S/C11H21NO2/c1-9(2)3-4-10-11(7-13-8-11)14-6-5-12-10/h9-10,12H,3-8H2,1-2H3
    • InChI Key: ZVDITDVFQVPVAX-UHFFFAOYSA-N
    • SMILES: O1CCNC(CCC(C)C)C21COC2

Computed Properties

  • Exact Mass: 199.157228913g/mol
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 30.5Ų

9-(3-methylbutyl)-2,5-dioxa-8-azaspiro3.5nonane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1641407-0.05g
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane
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$851.0 2023-06-04
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1641407-5.0g
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Enamine
EN300-1641407-10.0g
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Enamine
EN300-1641407-50mg
9-(3-methylbutyl)-2,5-dioxa-8-azaspiro[3.5]nonane
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